Cas no 1203101-76-1 (N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide)

• Product Name: N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide
• CAS No: 1203101-76-1
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• CID: 5894893
• PubChem ID: 45502963
• Update Time: 2025-05-24

N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-1,2-dihydroinden-5-yl)oxy]acetamide
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide
• 1203101-76-1
• AKOS024516711
• F5658-0044
• VU0649837-1
• N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-((3-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetamide
• CHEMBL5020050

• Inchi： 1S/C14H13N3O3S/c1-8-16-17-14(21-8)15-13(19)7-20-10-4-2-9-3-5-12(18)11(9)6-10/h2,4,6H,3,5,7H2,1H3,(H,15,17,19)
• InChI Key： QFLQNWWVQUMLKY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C)S1)(=O)COC1C=CC2=C(C=1)C(=O)CC2

Computed Properties

• Exact Mass: 303.06776246g/mol
• Monoisotopic Mass: 303.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Additional information on N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide

Comprehensive Analysis of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide (CAS 1203101-76-1): Structure, Applications, and Research Insights

The compound N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide (CAS 1203101-76-1) has garnered significant attention in pharmaceutical and chemical research due to its unique molecular architecture and potential therapeutic applications. This heterocyclic acetamide derivative combines a 1,3,4-thiadiazole moiety with an indenone scaffold, creating a structurally diverse molecule that exhibits intriguing biological properties. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel drug discovery pathways.

In recent years, the scientific community has focused on small-molecule modulators of biological targets, and CAS 1203101-76-1 represents a promising candidate in this domain. Its molecular weight of 303.34 g/mol and lipophilic properties make it suitable for crossing biological membranes, a critical factor in drug development. The presence of both hydrogen bond acceptors and donors in its structure enhances its potential for target binding, particularly in enzyme inhibition studies.

The synthetic route for N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling. These processes require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and ensuring its quality for research purposes.

Current research trends highlight the growing importance of indene-based compounds in medicinal chemistry, with CAS 1203101-76-1 being no exception. Scientists are investigating its potential as a scaffold for kinase inhibitors, given the prevalence of thiadiazole-containing drugs in oncology treatments. The compound's electron-rich aromatic systems may contribute to π-stacking interactions with protein targets, a feature that could be exploited in rational drug design.

From a pharmacokinetic perspective, preliminary studies suggest that N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide demonstrates moderate metabolic stability in vitro. This characteristic, combined with its balanced lipophilicity (predicted LogP ~2.5), positions it as a valuable lead compound for further optimization. Researchers are particularly interested in exploring its CYP450 enzyme interactions and potential for drug-drug interactions in future studies.

The patent landscape surrounding CAS 1203101-76-1 reveals growing commercial interest in this chemical entity. Several applications describe its use as an intermediate in drug synthesis, particularly for central nervous system (CNS) targets. The compound's ability to potentially modulate neurotransmitter systems has sparked investigations into its applicability for neurological disorders, though much research remains to be conducted in this area.

Quality control of N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide requires stringent analytical methods. The presence of process-related impurities must be carefully monitored, typically keeping levels below 0.5% for research-grade material. Advanced purification techniques such as preparative HPLC and recrystallization from appropriate solvent systems are commonly employed to achieve the desired purity specifications.

Environmental and safety assessments of CAS 1203101-76-1 indicate that standard laboratory precautions are sufficient for handling this material. While not classified as hazardous under current regulations, researchers should employ proper personal protective equipment (PPE) when working with this compound, in line with general laboratory safety protocols for organic chemicals.

The future research directions for N-(5-methyl-1,3,4-thiadiazol-2-yl)-2-[(3-oxo-2,3-dihydro-1H-inden-5-yl)oxy]acetamide appear promising. With increasing interest in fragment-based drug discovery, this compound's modular structure makes it an attractive candidate for combinatorial chemistry approaches. Additionally, its potential application in proteolysis targeting chimera (PROTAC) development is being explored, leveraging its ability to potentially bind multiple biological targets simultaneously.

For researchers sourcing CAS 1203101-76-1, it's crucial to verify the certificate of analysis (CoA) from suppliers, paying particular attention to chromatographic purity and residual solvent content. The compound is typically supplied as an off-white to pale yellow crystalline powder, stable under recommended storage conditions (2-8°C in airtight containers protected from light). Proper cold chain management during transportation helps maintain compound integrity.